Cas no 2228212-47-1 (1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-amine)

• Product Name: 1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-amine
• CAS No: 2228212-47-1
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6612578
• PubChem ID: 165648549
• Update Time: 2025-05-21

1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-amine
• 1-[(1-benzyl-1H-pyrazol-4-yl)methyl]cyclopropan-1-amine
• EN300-1879533
• 2228212-47-1

• Inchi： 1S/C14H17N3/c15-14(6-7-14)8-13-9-16-17(11-13)10-12-4-2-1-3-5-12/h1-5,9,11H,6-8,10,15H2
• InChI Key： FZMUCCUMDKWACA-UHFFFAOYSA-N
• SMILES： NC1(CC2C=NN(CC3C=CC=CC=3)C=2)CC1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-amine

1-(1-Benzyl-1H-Pyrazol-4-Yl)Methylcyclopropan-1-Amine

The compound 1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-amine (CAS No. 2228212-47-1) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic amines, specifically featuring a pyrazole ring and a cyclopropane moiety. The combination of these structural elements makes it a subject of interest in both academic and industrial research.

The pyrazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. This ring system is known for its stability and versatility, often serving as a scaffold for various bioactive molecules. The benzyl group attached to the pyrazole further enhances the molecule's aromaticity and potential for conjugation, which can influence its electronic properties and reactivity.

One of the most intriguing aspects of this compound is its cyclopropane ring. Cyclopropane moieties are known for their strained geometry, which can lead to unique chemical reactivity. In this molecule, the cyclopropane is directly connected to an amine group, creating a structure that may exhibit interesting interactions in biological systems or catalytic processes.

Recent studies have explored the synthesis and characterization of this compound, highlighting its potential as a building block for more complex structures. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and organocopper chemistry, to efficiently construct the molecule. These advancements have not only improved the synthesis process but also opened new avenues for its application in drug discovery and materials science.

In terms of biological activity, preliminary assays have suggested that 1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-amine may exhibit modulatory effects on certain enzyme systems. Its ability to interact with proteins through both hydrophobic and hydrogen bonding interactions makes it a promising candidate for further exploration in pharmacological studies.

The compound's structural versatility also makes it an attractive target for medicinal chemists aiming to develop novel therapeutics. By modifying the substituents on the pyrazole ring or the cyclopropane moiety, researchers can potentially tune the molecule's pharmacokinetic properties and bioavailability.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, the molecule undergoes hydrolytic cleavage, particularly at the cyclopropane-amine junction, leading to the formation of less complex byproducts.

In conclusion, CAS No. 2228212-47-1, or 1-(1-benzyl-1H-pyrazol-4-yl)methylcyclopropan-1-amine, represents a valuable addition to the arsenal of chemical compounds with diverse applications. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a key player in future research endeavors across multiple disciplines.